Cas no 201003-48-7 (Fmoc-l-lys(boc, ipr)-oh)

Fmoc-l-lys(boc, ipr)-oh structure

Product Name:Fmoc-l-lys(boc, ipr)-oh

CAS No:201003-48-7

Molecular Formula:C₂₉H₃₈N₂O₆

Molecular Weight:510.62182

MDL:MFCD00080276

CID:66595

Fmoc-l-lys(boc, ipr)-oh Properties

Names and Identifiers

- N-Fmoc-N'-Boc-N'-isopropyl-L-lysine
- Fmoc-Lys(Boc)(isopropyl)-OH
- N-(9-Fluorenylmethyloxycarbonyl)-N'-tert-butoxycarbonyl-N'-isopropyl-L-lysine
- (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-6-[(2-methylpropan-2-yl)oxycarbonyl-propan-2-ylamino]hexanoic acid
- Fmoc-L-Lys(Boc, iPr)-OH
- Fmoc-Lys-(ipr,Boc)-OH
- Fmoc-Lys(ipr,Boc)-OH
- AmbotzFAA1447
- Fmoc-Lys(Boc, iPr)-OH
- +Expand
- MDL： MFCD00080276
- InChIKey： LUGFCMICCJNLBC-VWLOTQADSA-N
- Inchi： InChI=1S/C29H38N2O6/c1-19(2)31(28(35)37-29(3,4)5)17-11-10-16-25(26(32)33)30-27(34)36-18-24-22-14-8-6-12-20(22)21-13-7-9-15-23(21)24/h6-9,12-15,19,24-25H,10-11,16-18H2,1-5H3,(H,30,34)(H,32,33)/t25-/m0/s1
- SMILES： CC(N(C(OC(C)(C)C)=O)CCCC[C@H](NC(OCC1C2=CC=CC=C2C3=CC=CC=C31)=O)C(O)=O)C

Computed Properties

Exact Mass: 510.27300
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 15
Heavy Atom Count: 37
Complexity: 757
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 5.4
Tautomer Count: 2
Surface Charge: 0

Experimental Properties

LogP: 6.18500
PSA: 105.17000

Fmoc-l-lys(boc, ipr)-oh Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P002DLJ-250mg	L-Lysine, N6-[(1,1-dimethylethoxy)carbonyl]-N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-N6-(1-methylethyl)-	201003-48-7	95%	250mg	$12.00
A2B Chem LLC	AB10135-250mg	Fmoc-l-lys(boc, ipr)-oh	201003-48-7	95%	250mg	$11.00	2024-04-20
AAPPTec	AFK153-5g	Fmoc-Lys(Ipr,Boc)-OH	201003-48-7		5g	$480.00	2024-07-19
Aaron	AR002DTV-250mg	L-Lysine, N6-[(1,1-dimethylethoxy)carbonyl]-N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-N6-(1-methylethyl)-	201003-48-7	98%	250mg	$8.00
abcr	AB155920-250 mg	N-alpha-(9-Fluorenylmethyloxycarbonyl)-N-epsilon-t-butyl-oxycarbonyl-N-epsilon-i-propyl-L-lysine; .	201003-48-7		250MG	€80.40	2022-06-11
Ambeed	A159686-250mg	N-Fmoc-N'-Boc-N'-isopropyl-L-lysine	201003-48-7	95%	250mg	$14.0	2024-07-28
Chemenu	CM184653-5g	N2-(((9H-fluoren-9-yl)methoxy)carbonyl)-N6-(tert-butoxycarbonyl)-N6-isopropyl-L-lysine	201003-48-7	95%	5g	$243
ChemScence	CS-0036476-5g	Fmoc-Lys(ipr,Boc)-OH	201003-48-7	99.30%	5g	$105.0	2022-04-27
Crysdot LLC	CD21011180-5g	N-Fmoc-N'-Boc-N'-isopropyl-L-lysine	201003-48-7	95+%	5g	$257	2024-07-18
eNovation Chemicals LLC	D641493-5g	N-Fmoc-N'-Boc-N'-isopropyl-L-lysine	201003-48-7	97%	5g	$480	2021-10-21

Fmoc-l-lys(boc, ipr)-oh Suppliers

JIANG SU CONG ZHONG HUA GONG GU FEN Co., Ltd.

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(CAS:201003-48-7)

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Shanghai Aladdin Biochemical Technology Co., Ltd

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(CAS:201003-48-7)

MR./MRS.:A LA DING

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:201003-48-7)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Fmoc-l-lys(boc, ipr)-oh Related Literature

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2. Al12Co4: a pioneering heterometallic aluminum oxo cluster with surface-exposed Co sites for the oxygen evolution reaction†

Er-Meng Han,Ru-Xin Meng,Yi-Qi Tian,Jun Yan,Kai-Yu Liu,Chao Liu Chem. Commun., 2023,59, 11097-11100
3. Aerobic oxidative esterification of 5-hydroxymethylfurfural to dimethyl furan-2,5-dicarboxylate by using homogeneous and heterogeneous PdCoBi/C catalysts under atmospheric oxygen†

Feng Li,Xing-Long Li,Chuang Li,Jing Shi,Yao Fu Green Chem., 2018,20, 3050-3058
4. Contents list

CrystEngComm, 2019,21, 5687-5692
5. A Ni(i)Fe(ii) analogue of the Ni-L state of the active site of the [NiFe] hydrogenases†

Carlo U. Perotto,George Marshall,Graham J. Jones,E. Stephen Davies,William Lewis,Jonathan McMaster Chem. Commun., 2015,51, 16988-16991
6. Vibrational entropy of disorder in Cu3Au with different degrees of short-range order

A. Benisek,E. Dachs,M. Grodzicki Phys. Chem. Chem. Phys., 2018,20, 19441-19446
7. Front cover

J. Mater. Chem. C, 2015,3, 901-901
8. DMAP mediated one-pot domino thienannulation: a versatile, regioselective and green mechanochemical route to naphtho[2,3-b]thiophenes†‡

Gaurav Shukla,Girijesh Kumar Verma,Anugula Nagaraju,Rajiv Kumar Verma,Keshav Raghuvanshi,Maya Shankar Singh RSC Adv., 2013,3, 13811-13817
9. Radiofrequency atomization and excitation with a hot graphite cup electrode for trace element determination by atomic emission spectrometry

J. Anal. At. Spectrom., 1992,7, 539-544
10. Life cycle assessment of surfactants: the case of an alkyl polyglucoside used as a self emulsifier in cosmetics

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